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Compound of Interest

Compound Name: (-)-Menthyl chloride

Cat. No.: B097347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling

procedures, and emergency protocols for (-)-Menthyl chloride. The information is intended to

support researchers, scientists, and professionals in the field of drug development in the safe

and effective use of this compound. All quantitative data has been summarized in structured

tables for ease of reference, and key experimental workflows are visualized to ensure clarity.

Chemical and Physical Properties
(-)-Menthyl chloride, with the CAS number 16052-42-9, is a colorless to slightly yellow liquid.

[1] It is a halogenated derivative of menthol and is primarily utilized in organic synthesis,

including as a chiral auxiliary.[2] Its distinctive minty aroma also leads to its use in the fragrance

and flavoring industries.[1][2]
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Property Value Source

Molecular Formula C₁₀H₁₉Cl [1][2]

Molecular Weight 174.71 g/mol [1][2][3]

Appearance
Colorless or slightly yellow

clear liquid
[1]

Boiling Point 101-101.5 °C at 21 mmHg

216.10 °C at 760.00 mm Hg

(estimated)

Melting Point -20 to -16.5 °C [4]

Density 0.936 g/mL at 25 °C[4]

Refractive Index 1.4634 at 20 °C

Flash Point 78 °C (172.4 °F) - closed cup

Solubility
Soluble in water at 2.576 mg/L

at 25 °C (estimated)

Vapor Pressure
0.200000 mmHg at 25.00 °C

(estimated)
[5]

Safety and Hazard Information
GHS Classification
The Globally Harmonized System (GHS) classification for (-)-Menthyl chloride indicates that it

is a combustible liquid.

Classification Code Description

Flammable liquids H227 Combustible liquid

Note: GHS classifications can vary between suppliers and regions. Always consult the specific

Safety Data Sheet (SDS) for the product you are using.
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Hazard and Precautionary Statements
The following hazard (H) and precautionary (P) statements are associated with (-)-Menthyl
chloride:

Hazard Statements:

H227: Combustible liquid

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

P403 + P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Incompatible Materials and Decomposition Products
Incompatible Materials:

Strong oxidizing agents

Strong acids

Amines[6]

Strong caustics

Chemically-active metals such as aluminum and magnesium powders, sodium, and

potassium[6]

Hazardous Decomposition Products:
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Under fire conditions, thermal decomposition can lead to the release of irritating gases and

vapors, including:

Carbon monoxide (CO)

Carbon dioxide (CO₂)

Hydrogen chloride gas

Phosgene

Toxicological Data
Detailed quantitative toxicological data for (-)-Menthyl chloride is limited in publicly available

literature. Much of the available data is for the related but distinct compound, methylene

chloride (dichloromethane). It is crucial to avoid extrapolating toxicity data from methylene

chloride to (-)-Menthyl chloride. The information below is based on the limited data available

for menthyl chloride and related compounds, and should be interpreted with caution.
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Toxicity
Endpoint

Result Species Method Source

Acute Oral

Toxicity

Harmful if

swallowed

(H302)

Not specified
GHS

Classification
[7]

Acute Dermal

Toxicity
No data available

Acute Inhalation

Toxicity

May be harmful if

inhaled (H333)
Not specified

GHS

Classification
[7]

Skin

Corrosion/Irritatio

n

Causes skin

irritation (H315)
Not specified

GHS

Classification

Serious Eye

Damage/Irritation
No data available

Respiratory or

Skin

Sensitization

No data available

Germ Cell

Mutagenicity
No data available

Carcinogenicity

Suspected of

causing cancer

(H351)

Not specified
GHS

Classification

Reproductive

Toxicity

Suspected of

damaging fertility

or the unborn

child (H361)

Not specified
GHS

Classification
[7]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation (H335)

Not specified
GHS

Classification
[7]
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Specific Target

Organ Toxicity

(Repeated

Exposure)

May cause

damage to

organs through

prolonged or

repeated

exposure (H373)

Not specified
GHS

Classification
[7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of (-)-Menthyl chloride are

not readily available in the public domain. However, standardized OECD guidelines are

typically followed for such assessments.

Skin Corrosion/Irritation Testing (Adapted from OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause skin corrosion or irritation.

Methodology:

Test Animal: Albino rabbit.

Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test

substance is applied to a small area (approximately 6 cm²) of the clipped skin. An untreated

area of skin serves as a control.

Exposure: The test site is covered with a gauze patch and non-irritating tape for a 4-hour

exposure period.

Observation: After 4 hours, the residual test substance is removed. The skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Further observations are made for 14 days to assess the reversibility of any effects.

Scoring: The degree of skin reaction is scored at specified intervals.
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Handling of Air-Sensitive Reagents (General Protocol)
(-)-Menthyl chloride is not classified as pyrophoric, but as a chlorinated organic compound, it

is prudent to handle it with care to avoid exposure and reaction with incompatible materials.

The following is a general protocol for handling air-sensitive reagents that can be adapted for

(-)-Menthyl chloride, particularly when working under an inert atmosphere for synthetic

purposes.

Preparation Transfer Reaction Work-up & Cleanup

Don Personal Protective
Equipment (PPE) Work in a Fume Hood Assemble Dry Glassware Establish Inert Atmosphere

(e.g., Nitrogen or Argon)
Use Syringe or Cannula

for Liquid Transfer Transfer Reagent Slowly Maintain Inert Atmosphere Control Reaction Temperature Quench Reaction Carefully Dispose of Waste Properly

Personal Protective Equipment (PPE)
for (-)-Menthyl Chloride

Eye Protection:
Chemical safety goggles or face shield

Skin Protection:
- Chemical-resistant gloves (e.g., Nitrile)

- Lab coat

Respiratory Protection:
Use in a well-ventilated area or fume hood.

Respirator if ventilation is inadequate.
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Accidental Release of
(-)-Menthyl Chloride

1. Evacuate non-essential personnel
and ensure adequate ventilation.

2. Wear appropriate PPE.

3. Eliminate all ignition sources.

4. Contain the spill with inert absorbent
material (e.g., sand, earth).

5. Collect absorbed material into a
suitable container for disposal.

6. Clean the spill area with soap and water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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